Cas no 6973-55-3 (2,6-dioxopiperidine-4-carboxylic acid)

• Product Name: 2,6-dioxopiperidine-4-carboxylic acid
• CAS No: 6973-55-3
• Molecular Formula: C₆H₇NO₄
• Molecular Weight: 157.12408
• MDL: MFCD00154712
• CID: 529621
• PubChem ID: 237026

2,6-dioxopiperidine-4-carboxylic acid Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 2,6-dioxo-
• 2,6-Dioxo-4-piperidinecarboxylic Acid
• 2,6-Dioxopiperidine-4-carboxylic acid
• TCMDC-125482
• FT-0746448
• AKOS000194929
• QQGLSDQDZJVJSB-UHFFFAOYSA-N
• NSC40229
• A866760
• NSC-40229
• Isonipecotic acid, 2,6-dioxo-
• CS-0071308
• SB41846
• Z337709370
• MFCD00154712
• SCHEMBL935406
• 6973-55-3
• SY035834
• AS-49501
• CHEMBL529380
• F2147-1746
• DTXSID00285017
• I11014
• EN300-62192
• 2,6-Dioxopiperidine-4-carboxylicAcid
• 2,6-DIOXO-PIPERIDINE-4-CARBOXYLIC ACID
• ALBB-031784
• DA-27087
• 2,6-Dioxoisonipecotic Acid; 2,6-Dioxopiperidine-4-carboxylic Acid; NSC 40229

• MDL： MFCD00154712
• InChIKey： QQGLSDQDZJVJSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h3H,1-2H2,(H,10,11)(H,7,8,9)
• SMILES： O=C1NC(CC(C1)C(O)=O)=O

Computed Properties

• Exact Mass: 157.03751
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.038
• Heavy Atom Count: 11
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 83.5A^2

Experimental Properties

• PSA: 83.47
• Refractive Index: 1.52
• Boiling Point: 465.5℃ at 760 mmHg
• Flash Point: 235.3°C
• Density: 1.458